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Compound of Interest

Compound Name:
Tetrahydro-4-methylene-2-octyl-5-

oxo-3-furancarboxylic acid

Cat. No.: B1662229 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

C75 is a potent, synthetic inhibitor of fatty acid synthase (FASN), a key enzyme in the de novo

biosynthesis of fatty acids. Elevated FASN expression is a common characteristic of many

cancer types, making it a compelling target for therapeutic intervention. C75 has demonstrated

anti-tumor activity in various cancer models by inducing apoptosis and cell cycle arrest.[1] It

also functions as a potent activator of Carnitine Palmitoyltransferase 1A (CPT1A), a critical

enzyme in fatty acid oxidation.[2] These dual activities make C75 a valuable tool for studying

lipid metabolism and its role in cancer and other diseases.

These application notes provide a detailed protocol for the solubilization and use of C75 in cell

culture experiments, along with a summary of its key characteristics and a diagram of its

signaling pathway.
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Property Value Source

Solvents DMSO, Ethanol [2]

Solubility in DMSO 51 mg/mL (200.53 mM) [2]

Solubility in Ethanol 51 mg/mL (200.53 mM) [2]

Solubility in Water Insoluble [2]

Storage of Stock Solution

Store at -20°C. For long-term

storage, -80°C is

recommended. Avoid repeated

freeze-thaw cycles.

General Lab Practice

Table 2: Recommended Working Concentrations for C75 in Cell Culture

Cell Line(s)
Working
Concentration

Incubation
Time

Observed
Effect

Source

PC3, UVW,

LNCaP, SK-N-

BE(2c), MCF7

35 µM 24 hours

Radiosensitizing

activity,

increased

expression of

FATP1 and

CD36

[2]

HEK293T 10, 50, 100 µM
2, 6, 12, 24, 48

hours

Induction of

mitochondrial

dysfunction and

apoptosis

[1]

H4IIE

Hepatocellular

Carcinoma

Not specified, but

effective
Up to 48 hours

Blocks

metformin-

induced TG

synthesis and

apoptosis

[3]
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1. Preparation of a C75 Stock Solution (10 mM)

Materials:

C75 powder

Anhydrous Dimethyl Sulfoxide (DMSO)[2]

Sterile microcentrifuge tubes or vials

Pipettes and sterile, filtered pipette tips

Procedure:

Calculate the required mass of C75:

The molecular weight of C75 is 254.35 g/mol .

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass = 0.010 mol/L x 0.001 L x 254.35 g/mol = 0.0025435 g = 2.54 mg

Weigh the C75 powder:

Carefully weigh out 2.54 mg of C75 powder using an analytical balance. To ensure

accuracy, it is advisable to weigh a slightly larger amount (e.g., 10 mg) and dissolve it in a

proportionally larger volume of DMSO.

Dissolve the C75 powder:

Add the weighed C75 to a sterile microcentrifuge tube.

Add the calculated volume of anhydrous DMSO (e.g., 1 mL for 2.54 mg).

Vortex the solution until the C75 is completely dissolved. Gentle warming to 37°C may aid

dissolution.[4]
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Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

2. Preparation of Working Solutions and Treatment of Cells

Materials:

C75 stock solution (10 mM)

Complete cell culture medium appropriate for your cell line

Sterile tubes for dilution

Pipettes and sterile, filtered pipette tips

Procedure:

Thaw the C75 stock solution:

Thaw an aliquot of the 10 mM C75 stock solution at room temperature.

Prepare the working solution:

Dilute the C75 stock solution to the desired final concentration in pre-warmed complete

cell culture medium.

For example, to prepare 1 mL of medium with a final C75 concentration of 50 µM:

Use the formula: C1V1 = C2V2

C1 = 10 mM (stock concentration)

C2 = 50 µM = 0.05 mM (desired final concentration)

V2 = 1 mL (final volume)
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V1 = (C2V2) / C1 = (0.05 mM * 1 mL) / 10 mM = 0.005 mL = 5 µL

Add 5 µL of the 10 mM C75 stock solution to 995 µL of complete cell culture medium.

Mix thoroughly by gentle pipetting or vortexing.

Treat the cells:

Remove the existing medium from your cultured cells.

Add the freshly prepared C75-containing medium to the cells.

Include a vehicle control (medium with the same concentration of DMSO used for the

highest C75 concentration) in your experiment to account for any solvent effects.[4]

Incubate the cells for the desired period as determined by your experimental design.
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Caption: C75 inhibits FASN and activates CPT1A.
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Caption: Workflow for C75 cell culture experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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